Cas no 13124-15-7 (Ethyl 3-(3,4-Dichlorophenyl)carbazate)

• Product Name: Ethyl 3-(3,4-Dichlorophenyl)carbazate
• CAS No: 13124-15-7
• MF: C₉H₁₀Cl₂N₂O₂
• MW: 249.093900203705
• MDL: MFCD28975114
• CID: 2601904
• PubChem ID: 354333078
• Update Time: 2025-10-13

Ethyl 3-(3,4-Dichlorophenyl)carbazate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-(3,4-Dichlorophenyl)carbazate
• 3-(3,4-Dichlorophenyl)carbazic Acid Ethyl Ester
• 1-(3,4-Dichlorophenyl)-2-(ethoxycarbonyl)hydrazine
• ethyl 2-(3,4-dichlorophenyl)hydrazinecarboxylate
• MFCD28975114
• ethyl N-(3,4-dichloroanilino)carbamate
• CS-0151523
• SB85908
• BS-15174
• SY056388
• AKOS026671332
• E0998
• N'-(3,4-dichlorophenyl)ethoxycarbohydrazide
• T71705
• Ethyl3-(3,4-Dichlorophenyl)carbazate
• 13124-15-7

• MDL： MFCD28975114
• Inchi： 1S/C9H10Cl2N2O2/c1-2-15-9(14)13-12-6-3-4-7(10)8(11)5-6/h3-5,12H,2H2,1H3,(H,13,14)
• InChI Key： JLVAIPOSBJQZGC-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)NNC(=O)OCC)Cl

Computed Properties

• Exact Mass: 248.0119330g/mol
• Monoisotopic Mass: 248.0119330g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 216
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 50.4Ų

Experimental Properties

• Melting Point: 110.0 to 114.0 deg-C

Ethyl 3-(3,4-Dichlorophenyl)carbazate Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Keep in dark place,Sealed in dry,Room Temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on Ethyl 3-(3,4-Dichlorophenyl)carbazate

Comprehensive Overview of Ethyl 3-(3,4-Dichlorophenyl)carbazate (CAS No. 13124-15-7): Properties, Applications, and Industry Insights

Ethyl 3-(3,4-Dichlorophenyl)carbazate (CAS No. 13124-15-7) is a specialized organic compound widely recognized for its role in pharmaceutical intermediates and agrochemical research. With the growing demand for high-purity chemical reagents and custom synthesis solutions, this compound has garnered significant attention in both academic and industrial circles. Its molecular structure, featuring a dichlorophenyl moiety and carbazate functional group, enables unique reactivity patterns, making it valuable for targeted organic transformations.

Recent trends in green chemistry and sustainable synthesis have spurred interest in optimizing the production of Ethyl 3-(3,4-Dichlorophenyl)carbazate. Researchers are exploring catalyst-free reactions and energy-efficient protocols to reduce environmental impact while maintaining yield efficiency. This aligns with global initiatives like the UN Sustainable Development Goals (SDGs), particularly Goal 12 (Responsible Consumption and Production). Analytical techniques such as HPLC purity testing and NMR characterization are critical for quality control, addressing the pharmaceutical industry's stringent requirements.

The compound's applications extend to crop protection agents and biologically active molecule development. With the rise of precision agriculture, derivatives of 13124-15-7 are being investigated for their potential in pest resistance management. Additionally, its role in heterocyclic compound synthesis makes it relevant for drug discovery pipelines, especially in central nervous system (CNS) drug research. These multidisciplinary uses highlight its versatility beyond traditional chemical applications.

From a commercial perspective, supply chain resilience for Ethyl 3-(3,4-Dichlorophenyl)carbazate has become a focal point post-pandemic. Manufacturers are adopting blockchain-based traceability systems to ensure raw material authenticity, responding to increased scrutiny from regulatory bodies like the FDA and EMA. Furthermore, advancements in continuous flow chemistry are revolutionizing large-scale production, reducing batch variability—a key concern for contract research organizations (CROs) and API manufacturers.

Emerging research directions include computational studies of molecular docking with 13124-15-7 derivatives to predict biological activity, leveraging AI-driven drug design platforms. This intersects with the booming field of cheminformatics, where compounds like Ethyl 3-(3,4-Dichlorophenyl)carbazate serve as benchmarks for QSAR modeling. Such innovations are reshaping how scientists approach structure-activity relationships (SAR) in medicinal chemistry.

Storage and handling protocols for this compound emphasize inert atmosphere preservation and moisture-sensitive packaging, reflecting broader industry shifts toward smart storage solutions with IoT-enabled monitoring. These practices ensure stability while addressing occupational safety standards—a topic increasingly searched by laboratory professionals and EHS managers worldwide.